Cas no 1367933-90-1 (5-(Aminomethyl)pyrazine-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)pyrazine-2-carboxylic acid
• CAS No: 1367933-90-1
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 5784329
• PubChem ID: 82416989
• Update Time: 2025-06-08

5-(Aminomethyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)pyrazine-2-carboxylic acid
• EN300-6729294
• SCHEMBL20121341
• 1367933-90-1
• 2-Pyrazinecarboxylic acid, 5-(aminomethyl)-
• 5-(Aminomethyl)pyrazine-2-carboxylic acid

• Inchi： 1S/C6H7N3O2/c7-1-4-2-9-5(3-8-4)6(10)11/h2-3H,1,7H2,(H,10,11)
• InChI Key： UEWOITPAOJTEDP-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)CN)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 365.2±42.0 °C(Predicted)
• pka: 2.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-(Aminomethyl)pyrazine-2-carboxylic acid

5-(Aminomethyl)pyrazine-2-carboxylic Acid: A Comprehensive Overview

5-(Aminomethyl)pyrazine-2-carboxylic acid (CAS No. 1367933-90-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMPAC, is a derivative of pyrazine and features an aminomethyl group attached to the pyrazine ring. Its unique structural properties make it a valuable building block for the synthesis of various biologically active molecules.

The chemical structure of 5-(Aminomethyl)pyrazine-2-carboxylic acid consists of a pyrazine ring with a carboxylic acid group at the 2-position and an aminomethyl group at the 5-position. This configuration imparts the molecule with both acidic and basic functionalities, which are crucial for its diverse applications in chemical and biological systems. The compound's ability to form stable complexes with metal ions and its potential for forming hydrogen bonds make it an attractive candidate for drug design and development.

In recent years, 5-(Aminomethyl)pyrazine-2-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a scaffold for the development of novel antibiotics. The pyrazine ring, known for its antibacterial properties, combined with the aminomethyl and carboxylic acid groups, provides a unique platform for designing compounds that can target multidrug-resistant bacteria. Studies have shown that derivatives of AMPAC exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for addressing the growing problem of antibiotic resistance.

Beyond its antibacterial properties, 5-(Aminomethyl)pyrazine-2-carboxylic acid has also shown promise in other therapeutic areas. For instance, researchers have explored its potential as an anti-inflammatory agent. In vitro studies have demonstrated that certain derivatives of AMPAC can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that AMPAC-based compounds could be developed into effective treatments for inflammatory diseases.

The versatility of 5-(Aminomethyl)pyrazine-2-carboxylic acid extends to its use in the development of anticancer drugs. Several studies have reported that derivatives of AMPAC exhibit cytotoxic activity against various cancer cell lines. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death). These findings highlight the potential of AMPAC-based compounds as novel anticancer agents.

In addition to its therapeutic applications, 5-(Aminomethyl)pyrazine-2-carboxylic acid has also been investigated for its use in diagnostic imaging. The compound's ability to form stable complexes with metal ions, particularly those used in magnetic resonance imaging (MRI), makes it a suitable candidate for developing contrast agents. Research in this area has shown that certain derivatives of AMPAC can enhance the contrast in MRI images, improving the detection and diagnosis of various medical conditions.

The synthesis of 5-(Aminomethyl)pyrazine-2-carboxylic acid typically involves multi-step processes that include the formation of the pyrazine ring followed by functionalization with the aminomethyl and carboxylic acid groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 5-(Aminomethyl)pyrazine-2-carboxylic acid (CAS No. 1367933-90-1) is a multifaceted compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural properties and diverse biological activities make it an attractive target for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize existing methods for synthesizing this important compound.